Cas no 18429-71-5 (4,5,10-trimethyltetraphene)

• Product Name: 4,5,10-trimethyltetraphene
• CAS No: 18429-71-5
• MF: C₂₁H₁₈
• MW: 270.367625713348
• CID: 1378949
• PubChem ID: 87636
• Update Time: 2025-04-20

4,5,10-trimethyltetraphene Chemical and Physical Properties

Names and Identifiers

• 4,5,10-trimethyltetraphene
• 4,5,10-Trimethylbenz[a]anthracene
• 4,5,10-trimethylbenzo[a]anthracene
• DTXSID10171553
• Benz(a)anthracene, 4,5,10-trimethyl-
• 18429-71-5
• 4,5,10-Trimethylbenz(a)anthracene
• 4,5,10-trimethyl benz[a]anthracene

• Inchi： 1S/C21H18/c1-13-7-8-16-11-18-10-15(3)21-14(2)5-4-6-19(21)20(18)12-17(16)9-13/h4-12H,1-3H3
• InChI Key： BABWOXAQJTZWJJ-UHFFFAOYSA-N
• SMILES： C12C=C3C=C(C)C=CC3=CC1=CC(C)=C1C(C)=CC=CC=21

Computed Properties

• Exact Mass: 270.14094
• Monoisotopic Mass: 270.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0691 (estimate)
• Boiling Point: 480.48°C (rough estimate)
• Refractive Index: 1.7120 (estimate)
• PSA: 0